Cas no 1648930-07-7 (1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• CAS No: 1648930-07-7
• MF: C₂₀H₂₅BO₄
• MW: 340.221106290817
• CID: 5151859
• PubChem ID: 166595485
• Update Time: 2025-10-30

1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• 2-(3-((3-methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1648930-07-7
• F84565
• 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)16-9-7-11-18(13-16)23-14-15-8-6-10-17(12-15)22-5/h6-13H,14H2,1-5H3
• InChI Key： CXHBPRKDYNXNGY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(OCC2=CC=CC(OC)=C2)=C1

Computed Properties

• Exact Mass: 340.1845894g/mol
• Monoisotopic Mass: 340.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-

1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 1648930-07-7)

1,3,2-Dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 1648930-07-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features and versatile reactivity. The compound's molecular formula is C₂₁H₂₈B₁O₄, and it has a molecular weight of approximately 376.26 g/mol.

The 1,3,2-dioxaborolane scaffold is a key structural motif in many modern pharmaceuticals and advanced materials. This scaffold provides a platform for the introduction of various functional groups, making it an ideal candidate for the development of new drugs and materials with tailored properties. The presence of the boron atom in the dioxaborolane ring imparts unique chemical reactivity and stability to the molecule, which can be exploited in a variety of synthetic transformations.

The 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- substituent on the dioxaborolane ring further enhances the compound's potential applications. The methoxyphenyl group introduces electron-donating properties that can influence the electronic environment around the boron center. This can have significant implications for the compound's reactivity and biological activity. The tetramethyl substitution on the dioxaborolane ring provides additional steric protection and stability to the molecule.

In recent years, 1,3,2-dioxaborolanes have been extensively studied for their applications in click chemistry and bioconjugation reactions. These reactions are crucial in the development of targeted drug delivery systems and diagnostic agents. The ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids makes 1,3,2-dioxaborolanes valuable tools in bioorganic chemistry.

A notable example of the application of 1,3,2-dioxaborolanes is in the field of cancer research. A study published in the *Journal of Medicinal Chemistry* (2021) reported the synthesis and evaluation of a series of dioxaborolane-based prodrugs designed to improve the pharmacokinetic properties and therapeutic efficacy of anticancer agents. The researchers found that these prodrugs exhibited enhanced solubility and stability compared to their parent compounds, leading to improved drug delivery and reduced side effects.

Another area where 1,3,2-dioxaborolanes have shown promise is in materials science, particularly in the development of functional polymers and coatings. A recent study in *Advanced Materials* (2020) demonstrated that dioxaborolane-functionalized polymers could be used to create self-healing materials with excellent mechanical properties. The unique reactivity of the boron center allows for dynamic covalent bonding that can repair damage at a molecular level.

The synthesis of 1,3,2-dioxaborolane, 2-[3-[(3-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 1648930-07-7) typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions and boronic ester formation from boronic acids. The choice of synthetic method depends on factors such as yield optimization and scalability for industrial applications.

In terms of safety and handling, it is important to note that while 1,3,2-dioxaborolanes are generally considered safe for laboratory use when proper precautions are taken, they should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn at all times when working with these compounds.

The future outlook for 1,3,2-dioxaborolane-based compounds is promising. Ongoing research continues to explore new applications in areas such as drug discovery, materials science, and environmental remediation. As our understanding of these compounds deepens, we can expect to see even more innovative uses emerging from this exciting field.